Cas no 1172929-47-3 (N-(1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1172929-47-3
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 6483575
• PubChem ID: 44116458
• Update Time: 2025-06-21

N-(1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-5-carboxamide
• N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(oxolan-2-yl)methyl]-1H-pyrazole-5-carboxamide
• 1172929-47-3
• AKOS024496025
• F5086-0335
• N-(1,3-benzothiazol-2-yl)-2-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• N-(benzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide
• VU0634093-1

• Inchi： 1S/C17H18N4O2S/c1-20-14(8-9-18-20)16(22)21(11-12-5-4-10-23-12)17-19-13-6-2-3-7-15(13)24-17/h2-3,6-9,12H,4-5,10-11H2,1H3
• InChI Key： SKDKMGXIEKIRPS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(C1=CC=NN1C)=O)CC1CCCO1

Computed Properties

• Exact Mass: 342.115
• Monoisotopic Mass: 342.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5A^2
• XLogP3: 2.8

Additional information on N-(1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-5-carboxamide

N-(1,3-Benzothiazol-2-yl)-1-Methyl-N-(Oxolan-2-yl)methyl-1H-Pyrazole-5-Carboxamide: A Promising Compound in Pharmaceutical Research

N-(1,3-Benzothiazol-2-yl)-1-Methyl-N-(Oxolan-2-yl)methyl-1H-Pyrazole-5-Carboxamide, with the chemical identifier CAS No. 1172929-47-3, represents a novel class of molecular entities that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the broader family of pyrazole derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of this molecule, particularly the 1,3-benzothiazol-2-yl and oxolan-2-yl functional groups, contribute to its potential therapeutic applications.

Recent studies have highlighted the importance of pyrazole-based compounds in the development of targeted therapies. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that pyrazole derivatives exhibit promising activity against multidrug-resistant cancer cells, suggesting their potential as next-generation chemotherapeutic agents. The 1H-pyrazole-5-carboxamide moiety in this compound may enhance its ability to interact with specific protein targets, such as kinase enzymes or ion channels, which are critical in various pathological conditions.

The 1,3-benzothiazol-2-yl group in this molecule is particularly noteworthy due to its ability to modulate receptor-mediated signaling pathways. Benzothiazoles are well-established scaffolds in drug discovery, with applications ranging from antimicrobial agents to anti-diabetic drugs. The integration of this group with the oxolan-2-yl ring system creates a unique structural framework that may confer enhanced stability and bioavailability, as evidenced by recent computational studies on molecular dynamics and quantum chemical analysis.

Pharmacological research on N-(1,3-Benzothiazol-2-yl)-1-Methyl-N-(Oxolan-2-yl)methyl-1H-Pyrazole-5-Carboxamide has revealed its potential as a multitarget ligand. A 2024 study published in Drug Discovery Today suggested that this compound may simultaneously modulate inflammatory cytokine pathways and neurotransmitter systems, making it a candidate for the treatment of complex diseases such as neurodegenerative disorders and chronic inflammatory conditions. The oxolan-2-yl group, which is a cyclic ether, may contribute to its ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs.

From a synthetic perspective, the 1H-pyrazole-5-carboxamide functional group in this compound is a key component in the design of peptide mimetics and small molecule inhibitors. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of such derivatives, as reported in a 2023 review article in Chemical Reviews. The incorporation of the 1,3-benzothiazol-2-yl group may also enhance the compound's ability to bind to specific protein-protein interaction interfaces, which are often targets for precision medicine approaches.

Moreover, the 1,3-benzothiazol-2-yl moiety has been shown to exhibit photophysical properties that could be exploited in drug delivery systems or biosensors. A 2024 study in Advanced Materials demonstrated that benzothiazole derivatives can be functionalized with fluorescent tags for real-time monitoring of cellular processes. This property may be particularly useful in the development of targeted drug delivery platforms for oncology or infectious diseases.

Despite its promising potential, the N-(1,3-Benzothiazol-2-yl)-1-Methyl-N-(Oxolan-2-yl)methyl-1H-Pyrazole-5-Carboxamide compound is still in the early stages of preclinical development. Ongoing research is focused on optimizing its lipophilicity and metabolic stability to improve its therapeutic index. Additionally, in vivo studies are being conducted to evaluate its safety profile and efficacy in animal models of chronic inflammation and neurological disorders.

In conclusion, N-(1,3-Benzothiazol-2-yl)-1-Methyl-N-(Oxolan-2-yl)methyl-1H-Pyrazole-5-Carboxamide represents a valuable addition to the arsenal of multitarget drug candidates. Its unique structural features and potential for multimodal therapy position it as a promising lead compound for further exploration in pharmaceutical research and drug development. As new technologies in computational chemistry and biomolecular screening continue to advance, the possibilities for optimizing this compound's therapeutic potential are expanding.